Cas no 2097995-18-9 (1-(5-Aminopyridin-2-yl)-3-ethylpiperidin-4-ol)

• Product Name: 1-(5-Aminopyridin-2-yl)-3-ethylpiperidin-4-ol
• CAS No: 2097995-18-9
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 4772260
• PubChem ID: 121202953
• Update Time: 2025-05-19

1-(5-Aminopyridin-2-yl)-3-ethylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-aminopyridin-2-yl)-3-ethylpiperidin-4-ol
• F1907-6811
• AKOS026711180
• 2097995-18-9
• 1-(5-Aminopyridin-2-yl)-3-ethylpiperidin-4-ol

• Inchi： 1S/C12H19N3O/c1-2-9-8-15(6-5-11(9)16)12-4-3-10(13)7-14-12/h3-4,7,9,11,16H,2,5-6,8,13H2,1H3
• InChI Key： DDWKLMAZHMPQCA-UHFFFAOYSA-N
• SMILES： OC1CCN(C2C=CC(=CN=2)N)CC1CC

Computed Properties

• Exact Mass: 221.152812238 g/mol
• Monoisotopic Mass: 221.152812238 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 62.4
• Molecular Weight: 221.30

Additional information on 1-(5-Aminopyridin-2-yl)-3-ethylpiperidin-4-ol

1-(5-Aminopyridin-2-yl)-3-ethylpiperidin-4-ol: A Comprehensive Overview

The compound 1-(5-Aminopyridin-2-yl)-3-ethylpiperidin-4-ol, with the CAS number 2097995-18-9, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of functional groups, including an aminopyridine moiety and a piperidine ring with hydroxyl and ethyl substituents. Its structure lends itself to a wide range of potential applications, particularly in drug discovery and advanced material synthesis.

Recent studies have highlighted the importance of 1-(5-Aminopyridin-2-yl)-3-ethylpiperidin-4-ol in the development of novel therapeutic agents. The presence of the aminopyridine group, which is known for its ability to act as a hydrogen bond donor and acceptor, makes this compound an attractive candidate for drug design. Researchers have explored its potential as a kinase inhibitor, targeting specific enzymes involved in cellular signaling pathways. These findings suggest that this compound could play a pivotal role in the treatment of various diseases, including cancer and inflammatory disorders.

In addition to its pharmacological applications, 1-(5-Aminopyridin-2-yl)-3-ethylpiperidin-4-ol has also been investigated for its role in materials science. Its piperidine ring structure provides a rigid framework that can be utilized in the synthesis of advanced polymers and hybrid materials. Recent breakthroughs in nanotechnology have demonstrated that this compound can serve as a building block for self-assembling nanostructures, which hold promise for applications in electronics, sensors, and drug delivery systems.

The synthesis of 1-(5-Aminopyridin-2-yl)-3-ethylpiperidin-4-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the piperidine ring through intramolecular cyclization and the subsequent introduction of the ethyl group via alkylation reactions. The optimization of these steps has significantly improved the yield and purity of the final product, making it more accessible for large-scale production.

From an environmental standpoint, researchers have also examined the biodegradability and toxicity profiles of 1-(5-Aminopyridin-2-yli)-3-Ethyl-Piperidin. Studies indicate that this compound exhibits low toxicity to aquatic organisms under standard test conditions, suggesting that it may be suitable for use in eco-friendly applications. However, further research is needed to fully understand its long-term environmental impact and degradation pathways.

In conclusion, 1-(5-Aminopyridin 2 yl) 3 ethyl piperidin 4 ol represents a versatile molecule with immense potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in its synthesis and application, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and functionalities, this compound is poised to make significant contributions to the fields of medicine, materials science, and beyond.